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spheroidenone spheroidenone Spheroiden-2-one is the carotenone that is the 2-oxo derivative of (3E)-1-methoxy-3,4-didehydro-1,2,7',8'-tetrahydro-psi,psi-carotene. It has a role as a bacterial metabolite.
Brand Name: Vulcanchem
CAS No.: 13836-70-9
VCID: VC0077047
InChI: InChI=1S/C41H58O2/c1-33(2)19-14-22-36(5)25-17-28-37(6)26-15-23-34(3)20-12-13-21-35(4)24-16-27-38(7)29-18-30-39(8)31-32-40(42)41(9,10)43-11/h12-13,15-16,18-21,23-27,29-32H,14,17,22,28H2,1-11H3/b13-12+,23-15+,24-16+,29-18+,32-31+,34-20+,35-21+,36-25+,37-26+,38-27+,39-30+
SMILES: CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC)C)C)C)C
Molecular Formula: C41H58O2
Molecular Weight: 582.9 g/mol

spheroidenone

CAS No.: 13836-70-9

Main Products

VCID: VC0077047

Molecular Formula: C41H58O2

Molecular Weight: 582.9 g/mol

spheroidenone - 13836-70-9

CAS No. 13836-70-9
Product Name spheroidenone
Molecular Formula C41H58O2
Molecular Weight 582.9 g/mol
IUPAC Name (4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,26E)-2-methoxy-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,26,30-dodecaen-3-one
Standard InChI InChI=1S/C41H58O2/c1-33(2)19-14-22-36(5)25-17-28-37(6)26-15-23-34(3)20-12-13-21-35(4)24-16-27-38(7)29-18-30-39(8)31-32-40(42)41(9,10)43-11/h12-13,15-16,18-21,23-27,29-32H,14,17,22,28H2,1-11H3/b13-12+,23-15+,24-16+,29-18+,32-31+,34-20+,35-21+,36-25+,37-26+,38-27+,39-30+
Standard InChIKey ZQFURSYWJPLAJR-FZFXUSNISA-N
Isomeric SMILES CC(=CCC/C(=C/CC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C(=O)C(C)(C)OC)/C)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC)C)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC)C)C)C)C
Description Spheroiden-2-one is the carotenone that is the 2-oxo derivative of (3E)-1-methoxy-3,4-didehydro-1,2,7',8'-tetrahydro-psi,psi-carotene. It has a role as a bacterial metabolite.
Synonyms spheroidenone
PubChem Compound 5366412
Last Modified Dec 23 2021
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